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Compound of Interest

Compound Name: trans-8-Hexadecene

Cat. No.: B12330489 Get Quote

Essential Safety and Handling Guide for trans-8-
Hexadecene
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for handling

trans-8-Hexadecene in a laboratory setting. Adherence to these guidelines is critical for

ensuring personnel safety and regulatory compliance.

I. Understanding the Hazards
trans-8-Hexadecene is a long-chain alkene. While specific toxicity data for this compound is

limited, it is prudent to treat it with the same precautions as similar hydrocarbons. It is a

flammable liquid, and its vapors may form explosive mixtures with air. Contact may cause skin

and eye irritation. Inhalation of high concentrations of vapors may lead to respiratory irritation,

dizziness, and other central nervous system effects.

Key Physical and Chemical Properties:
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Property Value

Molecular Formula C₁₆H₃₂

Molecular Weight 224.43 g/mol

Appearance Colorless liquid

Boiling Point ~285 °C (estimated)

Flash Point ~135 °C (estimated for similar isomers)

Solubility Insoluble in water

II. Personal Protective Equipment (PPE) Selection
A comprehensive PPE strategy is mandatory when handling trans-8-Hexadecene. The

following table summarizes the required PPE for various laboratory operations.

Operation
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Bench-top

operations (small

quantities)

Safety glasses

with side shields

Nitrile or

Neoprene gloves

(for incidental

splash

protection)

Laboratory coat

Not generally

required if

handled in a

well-ventilated

area or chemical

fume hood

Bulk handling or

transfers

Chemical safety

goggles and a

face shield

Butyl rubber or

heavy-duty Nitrile

gloves

Chemical-

resistant apron

or coveralls

Air-purifying

respirator with

organic vapor

cartridges

Operations with

potential for

aerosol

generation

Chemical safety

goggles and a

face shield

Butyl rubber or

heavy-duty Nitrile

gloves

Chemical-

resistant

coveralls

Air-purifying

respirator with

organic vapor

cartridges

Glove Selection and Chemical Resistance:
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Proper glove selection is critical to prevent skin exposure. The following table provides

guidance on the chemical resistance of common glove materials to hydrocarbons similar to

trans-8-Hexadecene. Note: Specific breakthrough time and degradation data for trans-8-
Hexadecene are not readily available. This information is based on general resistance to

aliphatic hydrocarbons. It is crucial to inspect gloves for any signs of degradation before and

during use and to replace them immediately if contamination is suspected.

Glove Material
Breakthrough Time
(Estimated)

Degradation
Resistance

Recommended Use

Nitrile
> 10 minutes (for

incidental splash)
Good

Short-term splash

protection. Not for

prolonged immersion.

Neoprene > 30 minutes Good

Suitable for tasks with

a higher risk of splash

or intermittent contact.

Butyl Rubber > 8 hours Excellent

Recommended for

prolonged contact,

bulk handling, and

spill response.

III. Operational Plan: Safe Handling Procedures
Engineering Controls:

Always handle trans-8-Hexadecene in a well-ventilated area.

For procedures with the potential to generate vapors or aerosols, a certified chemical fume

hood is mandatory.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[1]

Standard Operating Procedures:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the work

area of any unnecessary items and potential ignition sources.

Handling: Use the smallest quantity of the chemical necessary for the procedure. Avoid direct

contact with skin, eyes, and clothing.[1]

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames.

Transfers: When transferring larger volumes, use a grounded and bonded system to prevent

static electricity buildup.[2]

Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate

the area and follow your institution's emergency spill response protocol.

IV. Disposal Plan
trans-8-Hexadecene is a flammable liquid and must be disposed of as hazardous waste.

RCRA Waste Code: Based on its flammability (ignitability), trans-8-Hexadecene waste is

classified under the Resource Conservation and Recovery Act (RCRA) with the following waste

code:

D001: Ignitable Waste[3][4][5]

Disposal Protocol:

Collection: Collect all trans-8-Hexadecene waste, including contaminated materials (e.g.,

gloves, absorbent pads), in a designated, properly labeled hazardous waste container. The

container must be made of a material compatible with the chemical.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name ("trans-8-Hexadecene"), and the D001 characteristic.

Storage: Store the sealed waste container in a designated satellite accumulation area that is

well-ventilated and away from ignition sources.
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Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[6][7] Never pour trans-8-Hexadecene down the drain or dispose of it in the

regular trash.[6]

V. Experimental Protocols and Visualizations
Logical Workflow for PPE Selection:

The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when working with trans-8-Hexadecene.
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PPE Selection Workflow for trans-8-Hexadecene

Start: Assess Task

What is the nature of the work?

Bench-top, small quantities?

Identify Operation

Bulk handling or transfer?

No

Standard PPE:
- Safety glasses with side shields

- Nitrile/Neoprene gloves
- Lab coat

Yes

Potential for aerosol generation?

No

Enhanced PPE:
- Chemical safety goggles & face shield
- Butyl rubber/heavy-duty Nitrile gloves

- Chemical-resistant apron/coveralls

Yes

No

Maximum PPE:
- Chemical safety goggles & face shield
- Butyl rubber/heavy-duty Nitrile gloves

- Chemical-resistant coveralls
- Air-purifying respirator (organic vapor cartridges)

Yes

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for trans-8-Hexadecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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